Cas no 62537-75-1 (Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-)

• Product Name: Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-
• CAS No: 62537-75-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 441256
• PubChem ID: 12346898
• Update Time: 2025-04-19

Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-
• 3-(4-nitropyrazol-1-yl)aniline
• DTXSID20492842
• 62537-75-1
• 3-(4-Nitro-1H-pyrazol-1-yl)aniline

• Inchi： 1S/C9H8N4O2/c10-7-2-1-3-8(4-7)12-6-9(5-11-12)13(14)15/h1-6H,10H2
• InChI Key： XXIKZZNOJOLJIL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 86.98